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Compound of Interest

Compound Name: Roburic Acid

Cat. No.: B049110 Get Quote

Essential Safety and Handling Guide for Roburic
Acid
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Roburic Acid. Given the conflicting

safety information available, a cautious approach is strongly recommended to ensure

personnel safety. While one Safety Data Sheet (SDS) classifies Roburic Acid as non-

hazardous, another advises avoiding skin and eye contact.[1][2] Therefore, the following

procedures incorporate protective measures to mitigate any potential risks.

Physicochemical and Safety Data
A summary of the known quantitative data for Roburic Acid is presented below.
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Property Value

Molecular Formula C₃₀H₄₈O₂

Molecular Weight 440.7 g/mol

Appearance White crystalline powder

Melting Point >181°C (decomposes)

Solubility

Insoluble in water. Soluble in methanol,

chloroform, petroleum ether, n-hexane, ethyl

acetate, and DMSO (≥44.1 mg/mL).[1][3]

Storage
Store at 4°C in a sealed container, away from

moisture and light.[4][5]

Safety Precaution Avoid contact with skin and eyes.[1]

Operational Plan for Handling Roburic Acid
This section provides a step-by-step guide for the safe handling of Roburic Acid in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid inhalation.

Ensure that an eyewash station and safety shower are readily accessible.

Clear the workspace of any unnecessary items and potential ignition sources.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Wear nitrile or latex gloves. Inspect gloves for any tears or punctures

before use.

Body Protection: A standard laboratory coat is required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chembk.com/en/chem/Roburic%20acid
https://www.apexbt.com/roburic-acid.html
https://file.medchemexpress.eu/batch_PDF/HY-N0481/Roburic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0481/Roburic-acid-DataSheet-MedChemExpress.pdf
https://www.chembk.com/en/chem/Roburic%20acid
https://www.benchchem.com/product/b049110?utm_src=pdf-body
https://www.benchchem.com/product/b049110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If handling large quantities of the powder outside of a fume hood, a

dust mask or respirator may be necessary.

3. Handling Procedure:

Weighing: When weighing the solid, do so in a fume hood or on a balance with a draft shield

to minimize the dispersion of dust.

Dissolving: To prepare a solution, add the solvent to the Roburic Acid powder slowly. If

using DMSO, be aware that it can enhance the absorption of other chemicals through the

skin.[5]

General Handling: Avoid direct contact with the solid and its solutions. Use spatulas and

other appropriate tools for transfer.

4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spills: For small spills of the powder, gently sweep it up, avoiding dust generation, and place

it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed container for disposal.

Disposal Plan
Proper disposal of Roburic Acid and its containers is crucial to ensure environmental safety

and regulatory compliance.
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Waste Characterization: Although one source indicates Roburic Acid is non-hazardous, it is

prudent to handle the waste as chemical waste.[2]

Solid Waste: Collect solid Roburic Acid waste and contaminated materials (e.g., weigh

boats, paper) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions of Roburic Acid in a labeled, sealed waste container. Do not

mix with other waste streams unless compatibility is confirmed.

Container Disposal: Empty containers should be rinsed with an appropriate solvent. The

rinsate should be collected as chemical waste. Once clean, containers can be disposed of

according to institutional guidelines.

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Visual Workflow for Handling Roburic Acid
The following diagram illustrates the key steps for the safe handling of Roburic Acid, from

preparation to disposal.
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Roburic Acid Handling Workflow
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Cleanup & Disposal

1. Review SDS & SOPs

2. Don Appropriate PPE
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3. Prepare Well-Ventilated Workspace
(Fume Hood)

4. Weigh Roburic Acid Powder

5. Prepare Solution (if required)

6. Perform Experimental Procedures

7. Decontaminate Workspace

8. Segregate & Label Waste

9. Dispose of Waste via EHS

Spill Response First Aid for Exposure
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Caption: Workflow for the safe handling of Roburic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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